molecular formula C13H13ClN2O2S B8392899 2-Chloro-6-(4-(isopropylsulfonyl)phenyl)pyrazine

2-Chloro-6-(4-(isopropylsulfonyl)phenyl)pyrazine

Cat. No.: B8392899
M. Wt: 296.77 g/mol
InChI Key: PTYMQIJVBDLLPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-6-(4-(isopropylsulfonyl)phenyl)pyrazine is a useful research compound. Its molecular formula is C13H13ClN2O2S and its molecular weight is 296.77 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H13ClN2O2S

Molecular Weight

296.77 g/mol

IUPAC Name

2-chloro-6-(4-propan-2-ylsulfonylphenyl)pyrazine

InChI

InChI=1S/C13H13ClN2O2S/c1-9(2)19(17,18)11-5-3-10(4-6-11)12-7-15-8-13(14)16-12/h3-9H,1-2H3

InChI Key

PTYMQIJVBDLLPV-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)C1=CC=C(C=C1)C2=CN=CC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,6-dichloropyrazine (653.1 mg, 4.384 mmol), (4-isopropylsulfonylphenyl)boronic acid (500 mg, 2.192 mmol), Pd(PPh3)4 (126.6 mg, 0.1096 mmol) and Na2CO3 (2.192 mL of 2 M, 4.384 mmol) in ethanol (500.0 μL) and toluene (7.500 mL) was heated at reflux for 72 hours. The reaction mixture was cooled to ambient temperature and diluted with water and DCM. The layers were separated and the aqueous layer was extracted with DCM (×3). The combined organic extracts were dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by column chromatography (ISCO Companion™, 40 g column, eluting with 0 to 40% EtOAc/Petroleum Ether) to give the sub-title product as a white solid (321 mg, 49% Yield). 1H NMR (400.0 MHz, DMSO) δ 9.41 (s, 1H), 8.88 (s, 1H), 8.41 (d, 2H), 8.03 (d, 2H), 3.54-3.49 (m, 1H) and 1.19 (d, 6H) ppm; MS (ES+) 297.1
Quantity
653.1 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
2.192 mL
Type
reactant
Reaction Step One
Quantity
500 μL
Type
solvent
Reaction Step One
Quantity
7.5 mL
Type
solvent
Reaction Step One
Quantity
126.6 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
49%

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